6-Carbomethoxymethylcoumarin

• Molecular Formula: C12H10O4
• Molecular Weight: 218.20 g/mol
• IUPAC Name: methyl 2-(2-oxochromen-6-yl)acetate
• InChI: InChI=1S/C12H10O4/c1-15-12(14)7-8-2-4-10-9(6-8)3-5-11(13)16-10/h2-6H,7H2,1H3
• InChI Key: YWPUAJPEDOSMNP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC2=C(C=C1)OC(=O)C=C2

Description

6-Carbomethoxymethylcoumarin is a coumarin derivative characterized by a carbomethoxymethyl group (-CH2COOCH3) substituted at the 6-position of the coumarin scaffold. Coumarins are aromatic heterocyclic compounds with a benzopyrone structure, widely studied for their diverse biological activities, including anticoagulant, antimicrobial, and anticancer properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares key structural, synthetic, and functional attributes of coumarin derivatives from the provided evidence:

Compound Name	Molecular Formula	Substituents	Key Properties/Applications	References
6-Methylcoumarin	C₁₀H₈O₂	Methyl at 6-position	Intermediate in organic synthesis; used in UV-absorbing materials
4-Hydroxy-6-Methylcoumarin	C₁₀H₈O₃	Hydroxy at 4, methyl at 6	Precursor for fluorescent dyes and pharmaceuticals
6,7-Diethoxy-4-methylcoumarin	C₁₄H₁₆O₄	Diethoxy at 6,7; methyl at 4	Requires careful handling due to reactivity with strong oxidizers
6-Methoxy-7-Hydroxycoumarin	C₁₀H₈O₄	Methoxy at 6, hydroxy at 7	Studied in traditional medicine for targeting inflammatory pathways
6-Hydroxycoumarin	C₉H₆O₃	Hydroxy at 6	Base for cytotoxic agents; active against cancer cell lines (e.g., PC-3, A-549)

Pharmacological Activity

• 6-Hydroxycoumarin derivatives exhibit significant cytotoxicity against prostate (PC-3) and lung (A-549) cancer cells, with some analogs outperforming the parent compound .

Critical Analysis of Substituent Effects

• Electron-Donating Groups (e.g., methyl, methoxy) : Enhance stability and lipophilicity, improving bioavailability. For example, 6-Methylcoumarin’s methyl group increases UV absorption .
• Hydroxy Groups : Introduce polarity and hydrogen-bonding capacity, as seen in 6-Hydroxycoumarin’s enhanced solubility and cytotoxic activity .
• Combined Substituents : 6-Methoxy-7-Hydroxycoumarin’s dual substituents balance lipophilicity and reactivity, optimizing interaction with biological targets .